58-94-6

Chlorothiazide

In Stock

• CAS RN:
• 58-94-6

• Formula:
• C7H6ClN3O4S2

• InChI:
• InChI=1S/C7H6ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-3H,(H,10,11)(H2,9,12,13)

• InChIKey:
• JBMKAUGHUNFTOL-UHFFFAOYSA-N

• Chlorothiazide is an analytical reference standard categorized as a thiazide diuretic. Diuretics, including chlorothiazide, have been used as masking agents in sports doping. This product is intended for analytical forensic applications. This product is also available as a general research tool.
  Chlorothiazide is a short-acting, benzothiadiazinesulfonamide derivative and prototypical thiazide diuretic. Chlorothiazide is excreted unchanged by the kidneys.
  Chlorothiazide, also known as diuril, belongs to the class of organic compounds known as 1, 2, 4-benzothiadiazine-1, 1-dioxides. These are aromatic heterocyclic compounds containing a 1, 2, 4-benzothiadiazine ring system with two S=O bonds at the 1-position. Chlorothiazide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chlorothiazide has been detected in multiple biofl...

methyl N-[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]glycinate

In Stock

• CAS RN:
• 5858-94-6

• Formula:
• C16H20N2O5

• InChI:
• InChI=1S/C16H20N2O5/c1-3-8-23-12-6-4-11(5-7-12)18-14(19)9-13(16(18)21)17-10-15(20)22-2/h4-7,13,17H,3,8-10H2,1-2H3

• InChIKey:
• HRJRNNXQTOYKSZ-UHFFFAOYSA-N

• Methyl N-[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]glycinate is a useful research compound. Its molecular formula is C16H20N2O5 and its molecular weight is 320.34 g/mol. The purity is usually 95%.

Estra-1,3,5(10)-triene-3,16alpha-diol, dipropionate

• CAS RN:
• 5458-94-6

• Formula:
• C24H32O4

• InChI:
• InChI=1S/C24H32O4/c1-4-22(25)27-16-7-9-18-15(12-16)6-8-20-19(18)10-11-24(3)14-17(13-21(20)24)28-23(26)5-2/h7,9,12,17,19-21H,4-6,8,10-11,13-14H2,1-3H3/t17-,19-,20-,21+,24-/m1/s1

• InChIKey:
• SPPGAQTVRFMVLJ-ISPHGWFKSA-N

• Estra-1,3,5(10)-triene-3,16alpha-diol dipropionate is a steroid ester.

OC(=O)C1CSc2cccc(=O)n12

In Stock

• CAS RN:
• 39558-94-6

• Formula:
• C8H7NO3S

• InChI:
• InChI=1S/C8H7NO3S/c10-6-2-1-3-7-9(6)5(4-13-7)8(11)12/h1-3,5H,4H2,(H,11,12)

• InChIKey:
• ODGKRRGOIOFRTR-UHFFFAOYSA-N

• OC(=O)C1CSc2cccc(=O)n12 is a useful research compound. Its molecular formula is C8H7NO3S and its molecular weight is 197.21. The purity is usually 95%.

1,1',2,2'-Tetramethylviologen

• CAS RN:
• 34758-94-6

• Formula:
• C14H18Cl2N2

• InChI:
• InChI=1S/C14H18N2.2ClH/c1-11-9-13(5-7-15(11)3)14-6-8-16(4)12(2)10-14;;/h5-10H,1-4H3;2*1H/q+2;;/p-2

• InChIKey:
• QFNRHHLKRAGKAV-UHFFFAOYSA-L

• 1,1',2,2'-Tetramethylviologen, also known as 1,1',2,2'-Tetramethylviologen, is a useful research compound. Its molecular formula is C14H18Cl2N2 and its molecular weight is 285.2 g/mol. The purity is usually 95%.

2-Methoxy-N-(4-methoxy-2-benzothiazolyl)benzamide

In Stock

• CAS RN:
• 301858-94-6

• Formula:
• C16H14N2O3S

• InChI:
• InChI=1S/C16H14N2O3S/c1-20-11-7-4-3-6-10(11)15(19)18-16-17-14-12(21-2)8-5-9-13(14)22-16/h3-9H,1-2H3,(H,17,18,19)

• InChIKey:
• RNPLBPCNRPDEHG-UHFFFAOYSA-N

• 2-Methoxy-N-(4-methoxy-2-benzothiazolyl)benzamide is a useful research compound. Its molecular formula is C16H14N2O3S and its molecular weight is 314.36. The purity is usually 95%.

4-amino-5-(2-phenylpropyl)-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 571158-94-6

• Formula:
• C11H14N4S

• InChI:
• InChI=1S/C11H14N4S/c1-8(9-5-3-2-4-6-9)7-10-13-14-11(16)15(10)12/h2-6,8H,7,12H2,1H3,(H,14,16)

• InChIKey:
• PEJAZZXFIYYNIB-UHFFFAOYSA-N

• 4-amino-5-(2-phenylpropyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C11H14N4S and its molecular weight is 234.32. The purity is usually 95%.

7-Methoxy-2-(2-methyl-1,3-dioxolan-2-yl)-1-benzofuran-4-amine

• CAS RN:
• 652158-94-6

• Formula:
• C13H15NO4

• InChI:
• InChI=1S/C13H15NO4/c1-13(16-5-6-17-13)11-7-8-9(14)3-4-10(15-2)12(8)18-11/h3-4,7H,5-6,14H2,1-2H3

• InChIKey:
• WIHVMADCVSHQBR-UHFFFAOYSA-N

• 7-Methoxy-2-(2-methyl-1,3-dioxolan-2-yl)-1-benzofuran-4-amine is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-fluorobenzamide

In Stock

• CAS RN:
• 864858-94-6

• Formula:
• C17H14FN3O2S

• InChI:
• InChI=1S/C17H14FN3O2S/c1-10(22)21-7-6-11-13(8-19)17(24-15(11)9-21)20-16(23)12-4-2-3-5-14(12)18/h2-5H,6-7,9H2,1H3,(H,20,23)

• InChIKey:
• JZNGLEQBULMHPG-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C17H14FN3O2S and its molecular weight is 343.38. The purity is usually 95%.

4-(tert-Butoxy)-1-chlorobut-3-en-2-one

In Stock

• CAS RN:
• 1909358-94-6

• Formula:
• C8H13ClO2

• InChI:
• InChI=1S/C8H13ClO2/c1-8(2,3)11-5-4-7(10)6-9/h4-5H,6H2,1-3H3/b5-4+

• InChIKey:
• BUQRBLKEUHEOFC-SNAWJCMRSA-N

• 4-(tert-Butoxy)-1-chlorobut-3-en-2-one is a useful research compound. Its molecular formula is C8H13ClO2 and its molecular weight is 176.64. The purity is usually 95%.

(1R,5S,6S)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Methyl Ester

In Stock

• CAS RN:
• 1234858-94-6

• Formula:
• C13H20O4

• InChI:
• InChI=1S/C13H20O4/c1-4-9(5-2)16-10-6-8(13(14)15-3)7-11-12(10)17-11/h6,9-12H,4-5,7H2,1-3H3/t10-,11+,12-/m1/s1

• InChIKey:
• BWNDCLRNSUNXGU-GRYCIOLGSA-N

• (1R,5S,6S)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Methyl Ester is a useful research compound. Its molecular formula is C13H20O4 and its molecular weight is 240.299. The purity is usually 95%.